Cas no 34225-81-5 (3-Methylindene-2-carboxylicacid)

• Product Name: 3-Methylindene-2-carboxylicacid
• CAS No: 34225-81-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD00044428
• CID: 54209
• PubChem ID: 24851160
• Update Time: 2025-05-25

3-Methylindene-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-indene-2-carboxylic acid
• 3-Methylindene-2-carboxylic acid
• 1H-Indene-2-carboxylic acid,3-methyl
• 1-Methyl-2-inden-(1)-carbonsaeure
• 1-Methyl-inden-2-carbonsaeure
• 3-Methyl-inden-2-carbonsaeure
• 3-METHYLINDEN-2-CARBONSAEURE
• Z219995572
• MFCD00044428
• EINECS 251-888-3
• 8CUV9E9RQM
• AM919
• 3-Methyl-1H-indene-2-carboxylicacid
• 3-Methyl-1H-indene-2-carboxylic acid #
• J-019510
• FT-0654551
• AC-8780
• TS-02400
• 1H-Indene-2-carboxylic acid, 3-methyl-
• SCHEMBL714287
• NS00029626
• UNII-8CUV9E9RQM
• AKOS000121094
• A822124
• 1-METHYLINDENE-2-CARBOXYLIC ACID
• SY239732
• DTXSID20187807
• F20204
• Q27453631
• 3-Methylindene-2-carboxylic acid, 98%
• 34225-81-5
• 3-Methylindene-2-carboxylicacid

• MDL： MFCD00044428
• Inchi： 1S/C11H10O2/c1-7-9-5-3-2-4-8(9)6-10(7)11(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： RONBYWGSEXDEKC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 201-203 °C (lit.)
• Boiling Point: 306.9±21.0 °C at 760 mmHg
• Flash Point: 141.9±16.7 °C
• Refractive Index: 1.614
• PSA: 37.30000
• LogP: 2.10080
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Methylindene-2-carboxylicacid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 3-Methylindene-2-carboxylicacid

Recent Advances in the Study of 3-Methylindene-2-carboxylic Acid (CAS: 34225-81-5) and Its Applications in Chemical Biology and Medicine

3-Methylindene-2-carboxylic acid (CAS: 34225-81-5) is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, owing to its ability to interact with various biological targets. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and therapeutic applications.

One of the most notable advancements in the study of 3-Methylindene-2-carboxylic acid is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have developed efficient synthetic methodologies to produce this compound with high yield and purity, enabling further derivatization. For instance, a recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly reduces the reaction time and improves the overall efficiency of the synthesis process.

In terms of biological activity, 3-Methylindene-2-carboxylic acid has demonstrated promising results in preclinical studies. It has been identified as a potent inhibitor of certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its structural features allow for selective binding to protein targets, which has been exploited in the design of new therapeutic agents. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit strong anti-proliferative effects against cancer cell lines, suggesting its utility in oncology research.

The pharmacological potential of 3-Methylindene-2-carboxylic acid extends beyond its direct therapeutic effects. Recent investigations have explored its use as a molecular probe to study enzyme mechanisms and protein-ligand interactions. For example, a research team utilized this compound to elucidate the binding dynamics of a key enzyme in metabolic pathways, providing valuable insights for drug design. These findings were published in the Journal of Biological Chemistry and have been widely cited in subsequent studies.

Despite these promising developments, challenges remain in the clinical translation of 3-Methylindene-2-carboxylic acid-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activities underscore its potential as a valuable tool in chemical biology and drug discovery.

In conclusion, 3-Methylindene-2-carboxylic acid (CAS: 34225-81-5) represents a compelling area of research with significant implications for medicine and biotechnology. Ongoing studies continue to uncover new applications and refine its synthetic and pharmacological properties, paving the way for future innovations. Researchers and industry professionals are encouraged to monitor this space closely, as advancements in this field may lead to breakthrough therapies and novel diagnostic tools.